4-azido-3-hydroxycyclohexane-1-carboxamide
Overview
Description
4-Azido-3-hydroxycyclohexane-1-carboxamide, or 4-AHC, is an organic compound with a unique structure and a wide range of applications in scientific research. It is a hydrophilic, non-toxic molecule with a low molecular weight, making it an ideal choice for use in biochemical and physiological experiments. 4-AHC has been used in the fields of biochemistry, medicinal chemistry, and materials science, and is gaining popularity in the field of nanotechnology. It has been used to study the mechanism of action of drugs, as well as for the synthesis of new molecules and materials. In
Scientific Research Applications
4-AHC has been used in a variety of scientific research applications. It has been used in the synthesis of new molecules and materials, such as peptides and polymers. It has also been used to study the mechanism of action of drugs, as well as to study the structure and function of proteins. In addition, it has been used in the development of new imaging techniques, such as fluorescence microscopy.
Mechanism of Action
The mechanism of action of 4-AHC is not fully understood. However, it is believed that the molecule acts as a catalyst, promoting the formation of a covalent bond between an azide group and an alkyne group. This bond formation is believed to be facilitated by the presence of a copper-containing catalyst, such as copper(I) iodide. The covalent bond is then stabilized by the presence of the 4-AHC molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-AHC have not been extensively studied. However, it is believed to be non-toxic and has been used in a variety of experiments without causing any adverse effects. In addition, it has been used in experiments involving the synthesis of peptides and polymers, and has been found to be an effective catalyst for these reactions.
Advantages and Limitations for Lab Experiments
4-AHC has a number of advantages for use in laboratory experiments. It is a non-toxic molecule with a low molecular weight, making it an ideal choice for use in biochemical and physiological experiments. In addition, it is relatively easy to synthesize, and the reaction can be conducted at room temperature. However, it is important to note that the reaction requires a copper-containing catalyst, such as copper(I) iodide, which can be expensive and difficult to obtain.
Future Directions
There are a number of potential future directions for the use of 4-AHC. For example, it has been used in the synthesis of peptides and polymers, and further research could be conducted to explore the potential of 4-AHC as an effective catalyst for these reactions. In addition, 4-AHC could be used in the development of new imaging techniques, such as fluorescence microscopy. Finally, further research could be conducted to explore the mechanism of action of 4-AHC and to determine its biochemical and physiological effects.
Synthesis Methods
4-AHC can be synthesized using the azide-alkyne cycloaddition reaction. This reaction involves the addition of an azide group to an alkyne, producing a five-membered ring structure. The reaction is catalyzed by a copper-containing catalyst, such as copper(I) iodide. The reaction can be carried out in a variety of solvents, including water, methanol, and acetonitrile. The reaction is generally carried out at room temperature, but can be conducted at higher temperatures if desired. The reaction is relatively fast and yields a high yield of 4-AHC.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-azido-3-hydroxycyclohexane-1-carboxamide involves the conversion of a cyclohexanone derivative to the desired compound through a series of reactions.", "Starting Materials": [ "Cyclohexanone", "Sodium azide", "Hydroxylamine hydrochloride", "Sodium hydroxide", "Acetic anhydride", "Ammonium chloride", "Methanol", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Cyclohexanone is reacted with hydroxylamine hydrochloride in the presence of sodium hydroxide to form oxime.", "Step 2: The oxime is then reacted with acetic anhydride to form N-acetyl oxime.", "Step 3: Sodium azide is added to the N-acetyl oxime in methanol to form the corresponding azide.", "Step 4: The azide is then reduced to the amine using hydrogen gas and palladium on carbon catalyst.", "Step 5: The amine is then acylated with ethyl chloroformate to form the corresponding carbamate.", "Step 6: The carbamate is then hydrolyzed with ammonium chloride in water to form 4-azido-3-hydroxycyclohexane-1-carboxamide." ] } | |
CAS RN |
1824221-91-1 |
Product Name |
4-azido-3-hydroxycyclohexane-1-carboxamide |
Molecular Formula |
C7H12N4O2 |
Molecular Weight |
184.2 |
Purity |
95 |
Origin of Product |
United States |
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